Cas no 58138-48-0 (Benzoic acid, 5-ethyl-2-hydroxy-4-methyl-)

• Product Name: Benzoic acid, 5-ethyl-2-hydroxy-4-methyl-
• CAS No: 58138-48-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 342999
• PubChem ID: 12366420
• Update Time: 2025-04-19

Benzoic acid, 5-ethyl-2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-ethyl-2-hydroxy-4-methyl-
• 5-ethyl-2-hydroxy-4-methylbenzoic acid
• LQBLKEVNOVSUKN-UHFFFAOYSA-N
• DTXSID20494508
• 58138-48-0
• 5-ethyl-4-methylsalicylic acid

• Inchi： 1S/C10H12O3/c1-3-7-5-8(10(12)13)9(11)4-6(7)2/h4-5,11H,3H2,1-2H3,(H,12,13)
• InChI Key： LQBLKEVNOVSUKN-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(=O)O)CC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53